4-(3,4-Dichlorophenyl)butan-2-amine

• Molecular Formula: C10H13Cl2N
• Molecular Weight: 218.12 g/mol
• IUPAC Name: 4-(3,4-dichlorophenyl)butan-2-amine
• InChI: InChI=1S/C10H13Cl2N/c1-7(13)2-3-8-4-5-9(11)10(12)6-8/h4-7H,2-3,13H2,1H3
• InChI Key: IQZDJBWWLXAEBY-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC1=CC(=C(C=C1)Cl)Cl)N

Description

4-(3,4-Dichlorophenyl)butan-2-amine is a halogenated secondary amine featuring a butan-2-amine backbone substituted with a 3,4-dichlorophenyl group.

Comparison with Similar Compounds

BD 1008 and BD 1047

Structural Features :

• BD 1008 : N-[2-(3,4-Dichlorophenyl)ethyl]-N-methyl-2-(1-pyrrolidinyl)ethylamine dihydrobromide
• BD 1047: N-[2-(3,4-Dichlorophenyl)ethyl]-N-methyl-2-(dimethylamino)ethylamine dihydrobromide

Key Differences :

• Both compounds share the 3,4-dichlorophenyl group but feature ethylamine backbones with distinct substituents: BD 1008 has a pyrrolidinyl group (a cyclic amine), while BD 1047 includes a dimethylamino group.

Pharmacological Implications :

• BD 1008 and BD 1047 are established σ-receptor ligands, with BD 1008 showing higher affinity for σ-1 receptors. The butan-2-amine structure of the target compound may alter binding kinetics due to its longer carbon chain and secondary amine configuration.

Fluorinated Analogs (C10H7Cl2F5O and C10H8Cl2F5N)

Structural Features :

• C10H7Cl2F5O : 1-(3,4-Dichlorophenyl)-3,3,4,4,4-pentafluorobutan-2-ol
• C10H8Cl2F5N : 1-(3,4-Dichlorophenyl)-3,3,4,4,4-pentafluorobutyl-2-amine

Key Differences :

• These compounds replace hydrogen atoms with fluorine, increasing electronegativity and metabolic stability. The hydroxyl group in C10H7Cl2F5O may reduce CNS penetration compared to the amine in the target compound .

Pharmacological Implications :

• Fluorination typically enhances binding affinity and resistance to oxidative metabolism. However, the absence of fluorine in 4-(3,4-Dichlorophenyl)butan-2-amine may result in shorter half-life but improved synthetic accessibility.

Trans-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphthalenamine

Structural Features :

• A naphthalenamine derivative with a tetrahydro ring system and N-methylation.

Key Differences :

• The fused bicyclic structure increases molecular complexity and steric bulk compared to the linear butan-2-amine backbone of the target compound.

Pharmacological Implications :

• This compound is patented for use in combination therapies targeting menopause and cognitive disorders, suggesting divergent therapeutic applications compared to simpler amines like 4-(3,4-Dichlorophenyl)butan-2-amine .

1-(4-Chlorophenyl)-2,3-dimethylbutan-2-amine

Structural Features :

• Molecular formula: C12H18ClN
• Features a single chlorine substituent and methyl groups on the butan-2-amine backbone.

Key Differences :

• Mono-chlorination vs. Methyl groups introduce steric hindrance, possibly altering binding kinetics .

Pharmacological Implications :

• The lower molecular weight (211.73 g/mol vs. ~232.12 g/mol for the target compound) and reduced halogenation may result in weaker σ-receptor interactions but improved solubility.

Data Table: Structural and Pharmacological Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Potential Target
4-(3,4-Dichlorophenyl)butan-2-amine	C10H12Cl2N	~232.12	3,4-dichlorophenyl, butan-2-amine	σ-receptors (inferred)
BD 1008	C17H24Cl2N2·2HBr	474.11	3,4-dichlorophenyl, pyrrolidinyl	σ-1 receptors
BD 1047	C14H20Cl2N2·2HBr	414.06	3,4-dichlorophenyl, dimethylamino	σ-2 receptors
C10H8Cl2F5N	C10H8Cl2F5N	308.08	3,4-dichlorophenyl, pentafluorobutyl	Metabolic stability
1-(4-Chlorophenyl)-2,3-dimethylbutan-2-amine	C12H18ClN	211.73	4-chlorophenyl, dimethylbutan-2-amine	Unclear

Research Findings and Implications

• Receptor Selectivity: The 3,4-dichlorophenyl group is a common motif in σ-receptor ligands. BD 1008 and BD 1047 demonstrate that minor changes in amine substituents (pyrrolidinyl vs. dimethylamino) significantly alter receptor subtype affinity .
• Halogenation Effects : Fluorinated analogs () highlight trade-offs between metabolic stability and synthetic complexity. The target compound’s dichlorophenyl group balances lipophilicity and synthetic feasibility.
• Therapeutic Applications : The naphthalenamine derivative () is used in combination therapies, whereas simpler amines like the target compound may prioritize receptor-specific modulation.